5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide

• Molecular Formula: C17H19Cl2N3O3
• Molecular Weight: 384.3 g/mol
• IUPAC Name: 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide
• InChI: InChI=1S/C17H19Cl2N3O3/c1-21-6-8-22(9-7-21)20-17(23)16-5-3-13(25-16)11-24-15-4-2-12(18)10-14(15)19/h2-5,10H,6-9,11H2,1H3,(H,20,23)
• InChI Key: WZIMUSLKBAVLHT-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)NC(=O)C2=CC=C(O2)COC3=C(C=C(C=C3)Cl)Cl

Description

5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide, also known as DMF, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a synthetic compound that is widely used in the pharmaceutical industry as a building block for the synthesis of various drugs.

Mechanism of Action

The mechanism of action of 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide is not fully understood. However, it is believed that 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide exerts its pharmacological effects by modulating various signaling pathways in the body. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of cellular antioxidant defense mechanisms.
Biochemical and Physiological Effects:
5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has been shown to have various biochemical and physiological effects. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has been shown to increase the expression of antioxidant enzymes, which helps to protect cells from oxidative stress. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has several advantages for lab experiments. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide is a stable compound that can be easily synthesized and purified. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide is also readily available and relatively inexpensive. However, 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has some limitations, as it can be toxic to cells at high concentrations.

Future Directions

5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has several potential future directions. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has been shown to have potential applications in the treatment of various diseases such as cancer and multiple sclerosis. Future research could focus on optimizing the synthesis of 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide and developing new derivatives of 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide and its potential applications in other fields such as agriculture and environmental science.
Conclusion:
In conclusion, 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide is a stable and readily available compound that has been extensively studied for its potential applications in the treatment of various diseases. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has several advantages for lab experiments, but also has some limitations. Future research could focus on optimizing the synthesis of 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide and developing new derivatives of 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide with improved pharmacological properties.

Synthesis Methods

5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide can be synthesized using a variety of methods. One of the most common methods is the reaction between 2,4-dichlorophenol and 4-methylpiperazine in the presence of a base such as sodium hydroxide. The resulting intermediate is then reacted with furan-2-carboxylic acid chloride to give 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide.

Scientific Research Applications

5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has been extensively studied for its potential applications in various fields. In the pharmaceutical industry, 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide is used as a building block for the synthesis of various drugs such as Fingolimod, which is used for the treatment of multiple sclerosis. 5-[(2,4-dichlorophenoxy)methyl]-N-(4-methylpiperazin-1-yl)furan-2-carboxamide has also been studied for its potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.